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Compound of Interest

Compound Name:

Acetamide, N-[2-[2-(2-bromo-4,6-

dinitrophenyl)diazenyl]-5-

(diethylamino)phenyl]-

Cat. No.: B1166389 Get Quote

An In-depth Examination of Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-

(diethylamino)phenyl]- (BDAP)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the toxicological profile of BDAP

dye, chemically identified as Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-

(diethylamino)phenyl]- (CAS No. 52697-38-8), also known commercially as Disperse Violet 93.

This document synthesizes available data on its ecological and human health effects, including

cytotoxicity, genotoxicity, and specific mechanistic insights. While comprehensive toxicological

data for BDAP dye remains limited, this guide consolidates current knowledge from regulatory

assessments, peer-reviewed studies, and toxicological databases to support informed research

and development activities.
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Identifier Information

Common Name BDAP Dye, Disperse Violet 93

Chemical Name
Acetamide, N-[2-[(2-bromo-4,6-

dinitrophenyl)azo]-5-(diethylamino)phenyl]-

CAS Number 52697-38-8

Molecular Formula C₁₈H₁₉BrN₆O₅

Molecular Weight 479.28 g/mol

Chemical Structure

An azo dye characterized by a bromo-

substituted dinitrophenyl moiety linked to a

diethylamino-acetanilide group via a diazenyl

bridge.

Ecotoxicological Profile
BDAP dye is recognized for its persistence in the environment. However, it is not expected to

bioaccumulate in organisms.[1] The primary concern in aquatic environments stems from the

potential toxicity of the dye and its degradation byproducts.

Aquatic Toxicity
Quantitative data on the aquatic toxicity of BDAP dye is primarily derived from studies on

analogous azo dyes. The Government of Canada's screening assessment reported the

following ranges for toxicity endpoints:

Organism Endpoint Value Range (mg/L) Reference

Fish LC₅₀ 17 - 505 [1]

Daphnia EC₅₀/LC₅₀ 4.5 - 110 [1]

It is important to note that these values are likely to be greater than the water solubility of

BDAP, complicating the interpretation of these results.[1]
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Studies on the byproducts of Disperse Violet 93 have shown that they can be more mutagenic

and toxic than the parent dye. For instance, the non-chlorinated byproduct (non-Cl PBTA-9)

and a chlorinated byproduct (PBTA-9) exhibited the following toxicity to Daphnia similis:

Substance Endpoint Value (µg/L) Reference

non-Cl PBTA-9 EC₅₀ (48h) 258 [2]

PBTA-9 EC₅₀ (48h) 444 [2]

In contrast, no acute toxicity was observed for the parent Disperse Violet 93 below its water

solubility limit in the same study.[2]

Bioconcentration and Metabolism
Research on brominated azo dyes, including Disperse Violet 93, in zebrafish embryos has

shed light on their bioconcentration and metabolic pathways. One study revealed distinct

metabolic routes for Disperse Violet 93, involving the reduction of nitro groups to amines.[3]

Human Health Toxicology
While a comprehensive toxicological profile for BDAP dye in humans is not available, recent

studies have begun to elucidate its potential effects on human cells and its mechanisms of

action. A screening assessment by the Government of Canada concluded that BDAP did not

meet the criteria for high hazard to human health based on classifications for carcinogenicity,

genotoxicity, developmental, or reproductive toxicity by other national or international agencies.

[1] However, emerging research suggests specific cellular interactions that warrant

consideration.

Cytotoxicity
A recent study investigated the effects of polyethylene terephthalate microplastic fibers (MPFs)

containing Disperse Violet 93 on normal human bronchial epithelial (NHBE) cells cultured at an

air-liquid interface. The key findings include:
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Exposure Group Observed Effect Reference

Dyed MPFs (containing DV93)

More pronounced decrease in

cell viability compared to

undyed MPFs and unexposed

controls.

[4]

Disperse Violet 93 (1 µg/mL)

Significant upregulation of

CYP1A1 and CYP1B1 mRNA

expression.

[4]

Dyed MPFs (containing DV93)

Significant upregulation of

CYP1A1 and CYP1B1 mRNA

expression.

[4]

These results suggest that components of the dyed microplastics, specifically the azobenzene

dyes, can leach and exert distinct toxic effects.[4]

Genotoxicity and Mutagenicity
Direct genotoxicity data for BDAP dye is scarce. However, azo dyes as a class are known to

have mutagenic and genotoxic properties.[5] Byproducts of Disperse Violet 93 have been

shown to be more mutagenic than the parent compound in the Ames test (using Salmonella

strain YG1041 ± S9).[2]

Mechanistic Insights: Aryl Hydrocarbon Receptor (AhR)
Agonism
An important mechanistic finding is the identification of Disperse Violet 93:1 as an agonist of

the Aryl hydrocarbon Receptor (AhR).[6] Activation of the AhR can have both beneficial and

adverse effects on human health.[6] This finding suggests a potential pathway through which

BDAP dye could exert biological effects.
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Objective: To determine the acute biological effects of dyed polyethylene terephthalate

microplastic fibers (MPFs) containing Disperse Violet 93 on human bronchial epithelial cells.

Cell Line: Fully differentiated normal human bronchial epithelial (NHBE) cells.

Culture Method: Cells were cultured at an air-liquid interface to mimic the conditions of the

human airway.

Exposure:

Control: Unexposed cells.

Undyed MPFs: 2000 fibers (84.80 µg/cm²).

Dyed MPFs: 2000 fibers colored with a black dye containing Disperse Violet 93 (129.86

µg/cm²).

DV93 Only: 1 µg/mL of Disperse Violet 93.

Endpoints Measured:

Cell Viability: Assessed to determine the cytotoxic effects of the treatments.

Transepithelial Electrical Resistance (TEER): Measured to assess the integrity of the

epithelial barrier.

mRNA Expression: Quantitative analysis of CYP1A1 and CYP1B1 gene expression.

Reference:[4]

Visualizations
Experimental Workflow for Human Lung Cell Toxicity
Study
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Caption: Workflow for assessing the toxicity of BDAP dye on human lung cells.

Signaling Pathway: BDAP Dye as an AhR Agonist
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Caption: Proposed mechanism of BDAP dye activating the Aryl Hydrocarbon Receptor.
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Conclusion
The toxicological profile of BDAP dye (Disperse Violet 93) is still under investigation, with a

notable lack of comprehensive, publicly available quantitative data across a range of human

health endpoints. The available information, primarily from a Canadian regulatory screening

assessment and recent academic studies, indicates that while the dye is persistent in the

environment, its potential for bioaccumulation and acute toxicity to aquatic organisms at low

concentrations appears to be limited. However, recent in vitro studies on human lung cells

suggest potential for cytotoxicity and the induction of metabolic enzymes. Furthermore, its

identification as an AhR agonist provides a plausible mechanism for its biological activity. The

finding that its byproducts can be more mutagenic and toxic than the parent compound

highlights the importance of considering the entire lifecycle of the dye in risk assessments.

Further research is warranted to establish a more complete and quantitative toxicological

profile for BDAP dye to better inform its safe use and regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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